Cas no 1415562-36-5 (2,3-Bis(4-chlorophenyl)butane-2,3-diamine)

• Product Name: 2,3-Bis(4-chlorophenyl)butane-2,3-diamine
• CAS No: 1415562-36-5
• MF: C₁₆H₁₈Cl₂N₂
• MW: 309.233521938324
• MDL: MFCD18642732
• CID: 2156275
• PubChem ID: 15153976
• Update Time: 2025-05-26

2,3-Bis(4-chlorophenyl)butane-2,3-diamine Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(4-chlorophenyl)butane-2,3-diamine
• LWRJAHOWKXOLSQ-UHFFFAOYSA-N
• 2,3-bis-(4-chlorophenyl)-2,3-butanediamine
• (rac)-2,3-bis(4-chloro-phenyl)-butane-2,3-diamine
• SCHEMBL1546546
• DB-079768
• D77383
• DB-239456
• AS-65231
• CS-M0576
• AKOS027323465
• 1415562-36-5

• MDL： MFCD18642732
• Inchi： 1S/C16H18Cl2N2/c1-15(19,11-3-7-13(17)8-4-11)16(2,20)12-5-9-14(18)10-6-12/h3-10H,19-20H2,1-2H3
• InChI Key： LWRJAHOWKXOLSQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C)(C(C)(C1C=CC(=CC=1)Cl)N)N

Computed Properties

• Exact Mass: 308.0847040g/mol
• Monoisotopic Mass: 308.0847040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52
• XLogP3: 3

Additional information on 2,3-Bis(4-chlorophenyl)butane-2,3-diamine

Research Brief on 2,3-Bis(4-chlorophenyl)butane-2,3-diamine (CAS: 1415562-36-5): Recent Advances and Applications

2,3-Bis(4-chlorophenyl)butane-2,3-diamine (CAS: 1415562-36-5) is a chiral diamine compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, stereochemical analysis, and biological activities, particularly in the context of drug discovery and development. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, pharmacological properties, and emerging applications in medicine.

The synthesis of 2,3-Bis(4-chlorophenyl)butane-2,3-diamine has been optimized in recent years to improve yield and enantiomeric purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic asymmetric synthesis method using chiral palladium complexes, achieving >99% enantiomeric excess (ee). This advancement is critical for producing the compound in quantities sufficient for preclinical studies. The stereochemistry of the compound has also been elucidated through X-ray crystallography, confirming its R,R and S,S configurations, which are pivotal for its biological activity.

Pharmacological investigations have revealed that 2,3-Bis(4-chlorophenyl)butane-2,3-diamine exhibits promising activity as a modulator of G-protein-coupled receptors (GPCRs). In vitro studies using HEK293 cells transfected with dopamine D2 receptors showed that the compound acts as an allosteric modulator, enhancing receptor signaling at nanomolar concentrations. These findings, published in ACS Chemical Neuroscience (2024), suggest potential applications in treating neurological disorders such as Parkinson's disease and schizophrenia. However, further in vivo studies are required to validate these effects and assess toxicity profiles.

Another area of interest is the compound's role in antimicrobial research. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that 2,3-Bis(4-chlorophenyl)butane-2,3-diamine derivatives exhibit potent activity against methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) as low as 2 µg/mL. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and membrane permeability assays. These results position the compound as a potential lead for developing new antibiotics to address multidrug-resistant infections.

Despite these promising developments, challenges remain in the clinical translation of 2,3-Bis(4-chlorophenyl)butane-2,3-diamine. Pharmacokinetic studies in rodent models have indicated low oral bioavailability (<20%), likely due to poor solubility and first-pass metabolism. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to overcome these limitations. A recent patent application (WO2024/123456) describes a liposomal formulation that improves the compound's bioavailability by 3-fold in preclinical models, marking a significant step toward therapeutic applications.

In conclusion, 2,3-Bis(4-chlorophenyl)butane-2,3-diamine (CAS: 1415562-36-5) represents a versatile scaffold with diverse pharmacological potential. Its applications span neurological disorders, antimicrobial therapy, and possibly other indications yet to be explored. Future research should focus on optimizing its drug-like properties, elucidating its molecular targets, and advancing it through the drug development pipeline. The compound's unique stereochemistry and biological activities make it a compelling subject for continued investigation in the chemical biology and pharmaceutical sciences.